Cas no 1361494-23-6 (4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde)

• Product Name: 4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde
• CAS No: 1361494-23-6
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4995762
• Update Time: 2025-06-08

4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-8-1-2-10(7(3-8)6-18)11-4-9(15)5-12(16)13(11)17/h1-6H
• InChI Key： OQAKNNSFKAFHEO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=CC=1C=O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1

Additional information on 4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde

4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde

4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde, also known by its CAS number 1361494-23-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with four chlorine atoms and a carboxaldehyde group. The presence of multiple chlorine substituents imparts distinctive electronic and physical properties to the molecule, making it valuable for research and industrial applications.

The synthesis of 4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde involves a series of precise chemical reactions, including chlorination and aldehyde formation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advancements in catalytic systems and reaction conditions. Recent studies have highlighted the importance of controlling reaction temperatures and pressures to achieve the desired substitution patterns on the biphenyl ring.

In terms of physical properties, this compound exhibits a high melting point due to the strong intermolecular forces arising from the chlorine substituents. Its solubility in organic solvents is moderate, which makes it suitable for use in solution-based chemical reactions. The compound's UV-Vis spectrum shows absorption bands in the visible region, indicating potential applications in optoelectronic materials.

The chemical stability of 4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde has been a subject of recent investigations. Studies suggest that the compound is resistant to thermal degradation under normal storage conditions but may undergo oxidation in the presence of strong oxidizing agents. These findings are crucial for determining its shelf life and handling requirements in industrial settings.

Applications of this compound span across multiple disciplines. In materials science, it serves as a precursor for synthesizing advanced polymers and high-performance materials. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Additionally, researchers have explored its potential as a ligand in metal-organic frameworks (MOFs), where it contributes to the structural integrity and functionality of these materials.

In environmental science, 4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde has been studied for its role in biodegradation processes. Recent experiments have demonstrated that certain microbial strains can metabolize this compound under specific conditions, offering insights into bioremediation strategies for similar chlorinated aromatic compounds.

The toxicological profile of this compound is another area of active research. While initial studies indicate low acute toxicity, long-term exposure effects are still under investigation. Regulatory agencies are closely monitoring these findings to ensure safe handling practices in industrial and laboratory settings.

In conclusion, 4,2',3',5'-Tetrachlorobiphenyl-2-carboxaldehyde is a versatile compound with a wide range of applications across various scientific domains. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an even more significant role in advancing modern chemistry and materials science.